Cas no 299203-95-5 (((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid)

• Product Name: ((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid
• CAS No: 299203-95-5
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 2190031
• PubChem ID: 66566393
• Update Time: 2025-05-24

((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• ((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid
• 2-[(3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]pyrrolidin-1-yl]acetic acid
• ((S)-3-tert-Butoxycarbonylamino-pyrrolidin-1-yl)-aceticacid
• {(3S)-3-[(tert-Butoxycarbonyl)amino]pyrrolidin-1-yl}acetic acid
• SCHEMBL10006308
• DB-309537
• 299203-95-5
• DTXSID60735220

• MDL： MFCD11974260
• Inchi： 1S/C11H20N2O4/c1-11(2,3)17-10(16)12-8-4-5-13(6-8)7-9(14)15/h8H,4-7H2,1-3H3,(H,12,16)(H,14,15)/t8-/m0/s1
• InChI Key： CCVCVMIWAWLHLX-QMMMGPOBSA-N
• SMILES： O(C(C)(C)C)C(N[C@@H]1CN(CC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 244.14230712Da
• Monoisotopic Mass: 244.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 78.9Ų

Additional information on ((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid

Comprehensive Overview of ((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid (CAS No. 299203-95-5)

((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid (CAS No. 299203-95-5) is a chiral compound widely utilized in pharmaceutical research and organic synthesis. This Boc-protected amino acid derivative plays a pivotal role in peptide coupling reactions and as a building block for drug discovery. Its unique pyrrolidine backbone and carboxylic acid functionality make it indispensable for designing bioactive molecules, particularly in the development of protease inhibitors and GPCR-targeted therapeutics.

The growing demand for enantiomerically pure intermediates in drug development has positioned ((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid as a sought-after reagent. Researchers frequently search for "Boc-pyrrolidine derivatives" or "chiral pyrrolidine carboxylic acids" when exploring structure-activity relationships (SAR) in medicinal chemistry. Recent trends show increased interest in its application for COVID-19 antiviral research, as similar scaffolds have demonstrated activity against viral proteases.

From a synthetic perspective, this compound's tert-butoxycarbonyl (Boc) protecting group offers excellent stability during multi-step syntheses while allowing selective deprotection under mild acidic conditions. The (S)-configuration at the 3-position ensures precise stereocontrol in asymmetric synthesis, addressing the pharmaceutical industry's need for highly selective chiral auxiliaries. Analytical data from recent publications indicates >99% ee for commercially available batches, meeting stringent quality requirements for preclinical studies.

Innovative applications of CAS 299203-95-5 extend to bioconjugation chemistry, where its carboxylic acid moiety enables efficient linker formation in antibody-drug conjugates (ADCs). The pyrrolidine ring's constrained geometry contributes to improved metabolic stability compared to linear analogs – a property highly valued in PK/PD optimization studies. Pharmaceutical formulators often combine this compound with PEG-based spacers to enhance water solubility of drug candidates.

Quality control protocols for ((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid typically involve HPLC purity assessment, chiral separation methods, and comprehensive spectroscopic characterization (1H/13C NMR, HRMS). Storage recommendations suggest maintaining the compound at 2-8°C under inert atmosphere to preserve the Boc-group integrity. These handling procedures align with current Good Manufacturing Practice (cGMP) standards for pharmaceutical intermediates.

Emerging research directions highlight the compound's utility in metal-catalyzed cross-coupling reactions, particularly for constructing sp3-rich fragments in fragment-based drug discovery (FBDD). The pyrrolidine-acetic acid hybrid structure serves as an excellent ligand for transition metal catalysts while maintaining desirable physicochemical properties (cLogP <2, TPSA >70 Ų). Such balanced characteristics explain its frequent appearance in patents covering kinase inhibitor scaffolds and allosteric modulators.

Environmental and safety assessments of 299203-95-5 confirm its classification as non-hazardous under standard laboratory conditions. The compound's low ecotoxicity profile and biodegradability make it attractive for sustainable chemistry initiatives. Modern flow chemistry approaches have been successfully applied to its synthesis, reducing solvent waste and improving atom economy – addressing key concerns in green pharmaceutical manufacturing.

Commercial availability of ((S)-3-tert-butoxycarbonylamino-pyrrolidin-1-yl)-acetic acid has expanded significantly, with multiple suppliers offering bulk quantities under quality agreements. Current market analysis indicates stable pricing for this specialty chemical, though demand fluctuations occur corresponding to therapeutic area trends. The compound's IP landscape shows extensive use in patent applications since 2010, particularly in oncology and CNS drug candidates.

Analytical challenges associated with this molecule include distinguishing it from its (R)-enantiomer and monitoring potential racemization during storage. Advanced techniques like chiral SFC and vibrational circular dichroism (VCD) have proven effective for these purposes. Such quality control measures ensure reliable performance in high-throughput screening campaigns and combinatorial chemistry applications.

Future perspectives for CAS 299203-95-5 include potential applications in PROTAC technology as a linker component and expanded use in peptidomimetic design. The compound's versatility continues to attract attention from both academic researchers and industrial chemists, cementing its position as a valuable tool in modern drug discovery pipelines.